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Abstract
Methyl 2-(3-methylcyclohexyl)acetate (CAS 79205-87-1) serves as a pivotal intermediate in

the synthesis of high-impact alicyclic ester fragrances. Structurally composed of a 3-

methylcyclohexane ring bearing an acetate side chain, this molecule represents the

hydrogenated derivative of methyl 3-methylphenylacetate. Its primary utility lies in its

transesterification to allyl and propyl analogs, which impart potent pineapple, galbanum, and

green notes to perfumery compositions. This guide outlines a high-yield catalytic hydrogenation

protocol, stereochemical control strategies, and rigorous analytical characterization methods.
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Property Specification

Chemical Name Methyl 2-(3-methylcyclohexyl)acetate

CAS Number 79205-87-1

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol

Odor Profile
Faint, fruity, woody (Intermediate grade);

Precursor to high-impact Allyl esters.

Key Application

Intermediate for Allyl 2-(3-

methylcyclohexyl)acetate (Pineapple/Green

note).

Industry Context
In modern fragrance chemistry, the shift from aromatic to alicyclic compounds is driven by the

need for greater substantivity and biodegradability. While the aromatic precursor (methyl 3-

methylphenylacetate) possesses a harsh, honey-like phenolic note, the ring-hydrogenated

product—Methyl 2-(3-methylcyclohexyl)acetate—offers a cleaner, more diffusive profile. It

acts as the "activation step," converting a flat aromatic structure into a volumized cyclohexane

scaffold ready for functionalization into "super-esters" like its allyl derivative.

Synthetic Pathway & Mechanism[5]
The synthesis relies on the Catalytic Ring Hydrogenation of methyl 3-methylphenylacetate.

This reaction is chemically sensitive; the challenge is to saturate the aromatic ring without

hydrogenolyzing the ester group or eliminating the side chain.

Reaction Scheme
The transformation proceeds via the syn-addition of hydrogen across the aromatic face,

yielding a mixture of cis and trans diastereomers.
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Caption: Catalytic hydrogenation workflow transforming the aromatic precursor to the target

alicyclic ester.

Experimental Protocol: Catalytic Hydrogenation
Objective: Synthesize Methyl 2-(3-methylcyclohexyl)acetate with >98% purity and controlled

cis/trans ratio.

Materials
Substrate: Methyl 3-methylphenylacetate (Purity >99%).

Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃) or 5% Ruthenium on Carbon (Ru/C). Note:

Rhodium is preferred to minimize ester hydrogenolysis.

Solvent: Methanol (anhydrous).

Gas: Hydrogen (H₂), Ultra-High Purity (99.999%).

Procedure
Reactor Loading:

In a 1L high-pressure autoclave (Hastelloy or Stainless Steel 316), charge 164 g (1.0 mol)

of Methyl 3-methylphenylacetate.

Add 400 mL of Methanol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13186528/docs?utm_src=pdf-body-img#application-note-methyl-2-3-methylcyclohexyl-acetate-as-a-fragrance-intermediate
https://www.benchchem.com/product/b13186528/docs?utm_src=pdf-body#application-note-methyl-2-3-methylcyclohexyl-acetate-as-a-fragrance-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13186528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1.6 g of 5% Rh/Al₂O₃ catalyst (1 wt% loading relative to substrate).

Critical: Ensure the reactor is free of mineral acids to prevent ether formation.

Purging:

Seal the reactor. Purge with Nitrogen (N₂) 3 times to 5 bar to remove oxygen.

Purge with Hydrogen (H₂) 3 times to 5 bar.

Reaction:

Pressurize with H₂ to 50 bar (725 psi).

Heat the mixture to 80°C with vigorous stirring (1000 rpm).

Monitor H₂ uptake. The reaction is exothermic; maintain temperature using internal cooling

coils.

Reaction is complete when H₂ consumption ceases (approx. 4–6 hours).

Work-up:

Cool reactor to 25°C and vent H₂.

Filter the reaction mixture through a Celite pad to recover the catalyst.

Concentrate the filtrate under reduced pressure to remove Methanol.

Purification:

Perform fractional distillation under high vacuum (2–5 mbar).

Boiling Point: Expect product fraction at approx. 95–100°C @ 3 mbar.

Yield: Expected >95% (approx. 165 g).

Analytical Characterization & Quality Control
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The stereochemistry (cis vs. trans) significantly impacts the olfactory detection threshold. The

trans-isomer is generally preferred for its higher diffusivity in woody/fruity profiles.

GC-MS Analysis Protocol
Column: DB-WAX or HP-5MS (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program: 60°C (1 min) → 10°C/min → 240°C (5 min).

Identification:

Cis-isomer typically elutes after the trans-isomer on non-polar columns (HP-5).

Target Ions (m/z): 170 (M+), 97 (methylcyclohexyl cation), 59 (carboxymethyl).

Analytical Decision Tree
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Caption: QC workflow ensuring purity and correct stereochemical balance before downstream

processing.

Application: Transesterification to Fragrance
Ingredients
Methyl 2-(3-methylcyclohexyl)acetate is rarely the end-product. It is the electrophile in

transesterification reactions to create high-value "Pineapple/Galbanum" esters.

Protocol: Synthesis of Allyl 2-(3-methylcyclohexyl)acetate
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Reagents: Methyl 2-(3-methylcyclohexyl)acetate + Allyl Alcohol (excess).

Catalyst: Sodium Methoxide (NaOMe) or Titanium Tetraisopropoxide.

Process: Reflux with continuous removal of Methanol (azeotropic distillation).

Result: A potent green, fruity, pineapple-like fragrance ingredient used in fine perfumery (0.1–

2% dosage).

Safety & Handling (REACH/GHS)
Hazards:

Flammability: Flash point approx. 85°C (Combustible Liquid).

Skin Irritation: Mild irritant. Avoid prolonged contact.

Storage: Store under nitrogen in cool, dry conditions to prevent hydrolysis.

Environmental: Readily biodegradable. Not classified as a marine pollutant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP1200546B1 - Esters and diesters of 3-cyclohexyl-2-methyl-1-propanol, perfumed
articles containing them and method of imparting fragrance - Google Patents
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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